molecular formula C17H15NO B8653410 (3-Benzyl-1H-indol-1-yl)acetaldehyde CAS No. 143833-01-6

(3-Benzyl-1H-indol-1-yl)acetaldehyde

Cat. No. B8653410
CAS RN: 143833-01-6
M. Wt: 249.31 g/mol
InChI Key: ZQEFVJUTYAHCDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Benzyl-1H-indol-1-yl)acetaldehyde is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Benzyl-1H-indol-1-yl)acetaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Benzyl-1H-indol-1-yl)acetaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

143833-01-6

Product Name

(3-Benzyl-1H-indol-1-yl)acetaldehyde

Molecular Formula

C17H15NO

Molecular Weight

249.31 g/mol

IUPAC Name

2-(3-benzylindol-1-yl)acetaldehyde

InChI

InChI=1S/C17H15NO/c19-11-10-18-13-15(12-14-6-2-1-3-7-14)16-8-4-5-9-17(16)18/h1-9,11,13H,10,12H2

InChI Key

ZQEFVJUTYAHCDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=CN(C3=CC=CC=C32)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the product from Step 1 (470 mg, 1.68 mmol) in toluene (15 mL) at -65° C. there was slowly added 1.0M DIBAL in toluene (2.24 mL, 2.24 mmol) and the mixture was stirred at -65° C. for 1 hour. There was slowly added MeOH (5 mL) and the mixture was then allowed to warm up to r.t. There was added H2O (20 mL) and 1N aqueous HCl (10 mL) and after shaking the organic phase was washed with H2O, dried over MgSO4 and evaporated down to an oily residue which was taken as such to the next step.
Name
product
Quantity
470 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Four
Quantity
2.24 mL
Type
solvent
Reaction Step Five
Name
Quantity
10 mL
Type
reactant
Reaction Step Six
Name
Quantity
20 mL
Type
solvent
Reaction Step Six

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